Cas no 933726-91-1 (2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid)

• Product Name: 2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid
• CAS No: 933726-91-1
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6174715
• PubChem ID: 84663236
• Update Time: 2025-10-29

2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729435
• 2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid
• 933726-91-1

• Inchi： 1S/C11H13NO2/c13-11(14)9-3-4-10-7-12-5-1-2-8(10)6-9/h3-4,6,12H,1-2,5,7H2,(H,13,14)
• InChI Key： PMCRKEFXVNGLMJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2CNCCCC=2C=1)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 49.3Ų

Additional information on 2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid

Introduction to 2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid (CAS No. 933726-91-1)

2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 933726-91-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule belongs to the benzazepine class, a structural framework that has garnered considerable attention due to its diverse pharmacological properties. The benzazepine scaffold is characterized by a fused bicyclic system consisting of a benzene ring and a pyrazine ring, which serves as a privileged structure in drug discovery, particularly for targeting neurological and cardiovascular diseases.

The 7-carboxylic acid moiety in the name of this compound introduces a polar functional group that enhances its solubility in aqueous solutions and facilitates further chemical modifications. This feature makes it a valuable intermediate in the synthesis of more complex pharmaceutical agents. The tetrahydro derivative indicates the presence of a saturated hydrocarbon ring system, which can influence the metabolic stability and bioavailability of derivatives derived from this core structure.

In recent years, there has been growing interest in benzazepine derivatives due to their potential therapeutic applications. Studies have highlighted the role of benzazepines in modulating neurotransmitter systems, particularly serotonin and dopamine pathways, which are implicated in conditions such as depression, anxiety, and neurodegenerative disorders. The compound 2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid (CAS No. 933726-91-1) has been investigated for its potential as a precursor in the development of novel psychoactive drugs that could offer improved efficacy and reduced side effects compared to existing treatments.

One of the most compelling aspects of this compound is its structural versatility. The presence of the carboxylic acid group allows for further derivatization through esterification or amidation reactions, enabling the creation of a wide range of analogs with tailored pharmacological profiles. Researchers have explored its utility in synthesizing ligands for various receptors, including those involved in pain modulation and cognitive enhancement. For instance, derivatives of this compound have shown promise in preclinical studies as potential treatments for chronic pain syndromes by interacting with opioid receptors.

The pharmacokinetic properties of 2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid (CAS No. 933726-91-1) are also subjects of intense investigation. The tetrahydro substitution pattern suggests that this compound may exhibit favorable metabolic profiles, including reduced susceptibility to rapid degradation by cytochrome P450 enzymes. This characteristic could lead to improved bioavailability and longer durations of action for drugs derived from this scaffold. Furthermore, computational modeling studies have suggested that modifications to the benzazepine core can fine-tune binding affinities and selectivity for specific targets.

Recent advances in synthetic methodologies have made it possible to access increasingly complex benzazepine derivatives more efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled the construction of intricate molecular architectures with high precision. These methods have been instrumental in generating libraries of compounds for high-throughput screening (HTS), allowing researchers to identify novel leads with enhanced potency and selectivity.

The therapeutic potential of 2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid (CAS No. 933726-91-1) extends beyond central nervous system (CNS) disorders. Emerging evidence suggests that benzazepines may also play a role in modulating cardiovascular functions by interacting with ion channels and receptors involved in blood pressure regulation. For example, certain derivatives have demonstrated vasodilatory effects in animal models, making them candidates for treating conditions such as hypertension.

In addition to its pharmacological applications, this compound has garnered interest from materials scientists due to its potential use in organic electronics. The rigid bicyclic structure of benzazepines can contribute to stable organic semiconductors and luminescent materials. Research is ongoing into developing novel organic light-emitting diodes (OLEDs) and photovoltaic devices that incorporate benzazepine-based units into their architectures.

The synthesis and characterization of 2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid (CAS No. 933726-91-1) have been refined through iterative optimization processes aimed at improving yield and purity. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed techniques for analytical validation. These methods ensure that the final product meets stringent quality standards required for preclinical and clinical studies.

The future direction of research on this compound is likely to focus on expanding its therapeutic applications while addressing any limitations identified during preclinical testing. One area of particular interest is the development of prodrugs that can enhance delivery to specific tissues or overcome metabolic barriers. By leveraging knowledge from structure-based drug design principles, scientists aim to create derivatives with improved pharmacokinetic profiles without compromising efficacy.

In conclusion,2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid (CAS No. 933726-91-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with tailored biological activities across multiple therapeutic domains. As synthetic chemistry continues to evolve alongside advances in computational modeling techniques,this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.